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Compound of Interest

Compound Name: 3-Phenylpropylamine

Cat. No.: B116678 Get Quote

Molecular Structure and Identifiers
3-Phenylpropylamine is a phenylalkylamine characterized by a benzene ring substituted with

a 3-aminopropyl group.[1][2] It is structurally related to phenethylamine, with the ethylamine

side chain extended by one carbon atom.[3] The compound is achiral.[4]

Table 1: Chemical Identifiers for 3-Phenylpropylamine

Identifier Value

IUPAC Name 3-phenylpropan-1-amine[1][3][5]

Molecular Formula C₉H₁₃N[1][4][6][7]

Molecular Weight 135.21 g/mol [1][3][4][5][6][7][8]

CAS Number 2038-57-5[1][3][5][6][8]

Synonyms
3-Phenyl-1-propylamine, Benzenepropanamine,

γ-Aminopropylbenzene[1][6][8]

InChIKey
LYUQWQRTDLVQGA-UHFFFAOYSA-N[1][3][5]

[8]

| SMILES | NCCCC1=CC=CC=C1[5] |
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Starting Materials:
- 1-chloro-3-phenylpropane

- Phthalimide Salt
Step 1: Substitution Reaction Intermediate:

2-(3-phenylpropyl)isoindoline-1,3-dione
Forms Step 2: Hydrazinolysis

(Hydrazine Hydrate, Methanol)
Final Product:

3-Phenylpropylamine
Yields

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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